![molecular formula C16H24N2O B3853304 1-(1-methyl-3-phenylpropyl)-4-piperidinecarboxamide](/img/structure/B3853304.png)
1-(1-methyl-3-phenylpropyl)-4-piperidinecarboxamide
Overview
Description
1-(1-methyl-3-phenylpropyl)-4-piperidinecarboxamide, also known as MP-10, is a synthetic compound that belongs to the class of piperidine derivatives. MP-10 has been studied for its potential use in the field of neuroscience, particularly in the treatment of addiction and depression.
Mechanism of Action
1-(1-methyl-3-phenylpropyl)-4-piperidinecarboxamide acts as a selective dopamine reuptake inhibitor, which means that it increases the levels of dopamine in the brain by blocking its reuptake. Dopamine is a neurotransmitter that is involved in the regulation of reward, motivation, and pleasure. By increasing the levels of dopamine in the brain, this compound may reduce the craving for drugs of abuse and improve mood in individuals with depression.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of dopamine in the nucleus accumbens, a brain region that is involved in reward and motivation. Additionally, this compound has been shown to increase the levels of serotonin and norepinephrine in the prefrontal cortex, a brain region that is involved in the regulation of mood and emotion.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(1-methyl-3-phenylpropyl)-4-piperidinecarboxamide in lab experiments is its selectivity for dopamine reuptake inhibition, which allows for the specific manipulation of dopamine levels in the brain. However, one limitation of using this compound is its potential for abuse, as it has been shown to have reinforcing effects in animal studies.
Future Directions
There are several future directions for the study of 1-(1-methyl-3-phenylpropyl)-4-piperidinecarboxamide. One direction is the investigation of its potential use in the treatment of other psychiatric disorders, such as anxiety and post-traumatic stress disorder. Another direction is the development of more selective dopamine reuptake inhibitors that have fewer side effects and a lower potential for abuse. Additionally, the use of this compound in combination with other medications, such as antidepressants, may be explored to enhance its therapeutic effects.
Scientific Research Applications
1-(1-methyl-3-phenylpropyl)-4-piperidinecarboxamide has been studied for its potential use in the treatment of addiction and depression. In animal studies, this compound has been shown to reduce the self-administration of cocaine and methamphetamine. Additionally, this compound has been shown to have antidepressant effects in animal models of depression.
properties
IUPAC Name |
1-(4-phenylbutan-2-yl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O/c1-13(7-8-14-5-3-2-4-6-14)18-11-9-15(10-12-18)16(17)19/h2-6,13,15H,7-12H2,1H3,(H2,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSXYAMUTKFQXOY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=CC=C1)N2CCC(CC2)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.